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Compound of Interest

Compound Name: Taltobulin intermediate-7

Cat. No.: B12373643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Taltobulin intermediate-7, a key
component in the synthesis of the potent antimicrotubule agent Taltobulin (HTI-286). This
document outlines its chemical properties, its role in the convergent synthesis of Taltobulin, and
available experimental details.

Introduction

Taltobulin (HTI-286) is a synthetic analog of the natural product hemiasterlin and has
demonstrated significant potential as an anticancer agent due to its ability to inhibit tubulin
polymerization.[1] The synthesis of Taltobulin is a complex process that relies on a convergent
strategy, wherein different molecular fragments, or building blocks, are synthesized
independently before being coupled together to form the final product. Taltobulin
intermediate-7, with the molecular formula C22H40N205, is one of these crucial building
blocks. While commercially available from suppliers such as MedChemExpress, detailed public
information regarding its synthesis and characterization has been limited. This guide aims to
consolidate the available information to support researchers in the field of drug development
and synthesis.

Physicochemical Properties

A summary of the known quantitative data for Taltobulin intermediate-7 is presented in Table
1. This information is primarily derived from chemical databases and supplier information. The
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alternative chemical name, Bis{2-[2-(5,6-dihydro-4,4,6-trimethyl-1,3-4H-oxazin-2-
ylethoxy]ethyl} ether, has been associated with the same molecular formula.

Property Value Reference
Molecular Formula C22H40N205

Molecular Weight 412.56 g/mol

Exact Mass 412.293722 g/mol

Taltobulin intermediate-7;
Bis{2-[2-(5,6-dihydro-4,4,6-
trimethyl-1,3-4H-oxazin-2-

Chemical Name

yl)ethoxy]ethyl} ether

Role in Taltobulin Synthesis

The total synthesis of Taltobulin is achieved through a convergent route, which involves the
preparation of three key building blocks, designated as (VI), (XV), and (XIV), followed by their
sequential peptide coupling.[1] While the specific designation "intermediate-7" is not explicitly
used in the primary literature outlining the synthesis, analysis of the molecular formula
C22H40N205 suggests its identity as a precursor or a protected form of one of the core
building blocks.

The overall synthetic strategy for Taltobulin can be visualized as the coupling of these distinct
fragments.
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Caption: Convergent synthesis pathway of Taltobulin.

Experimental Protocols

Detailed experimental protocols for the synthesis of "Taltobulin intermediate-7" are not readily
available in peer-reviewed publications under this specific name. However, the synthesis of the
core building blocks of Taltobulin has been described. The following represents a generalized
workflow for the synthesis of such advanced intermediates based on the published
methodologies for Taltobulin's building blocks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Taltobulin Intermediate-7: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373643#taltobulin-intermediate-7-molecular-
formula-c22h40n205]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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